2,6-dimethylbenzo-1,4-quinone 4-[O-(4-chlorobenzoyl)oxime]

• IUPAC Name: [(3,5-dimethyl-4-oxocyclohexa-2,5-dien-1-ylidene)amino] 4-chlorobenzoate
• InChI: InChI=1S/C15H12ClNO3/c1-9-7-13(8-10(2)14(9)18)17-20-15(19)11-3-5-12(16)6-4-11/h3-8H,1-2H3
• InChI Key: CIHDYSYCMFVRLC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NOC(=O)C2=CC=C(C=C2)Cl)C=C(C1=O)C
• Molecular Formula: C15H12ClNO3
• Molecular Weight: 289.71 g/mol

Description

2,6-dimethylbenzo-1,4-quinone 4-[O-(4-chlorobenzoyl)oxime], also known as chloranilic acid, is a chemical compound that has been widely used in scientific research applications. It is a synthetic compound that has been used in various fields of research, including medicinal chemistry, biochemistry, and molecular biology.

Mechanism of Action

The mechanism of action of 2,6-dimethylbenzo-1,4-quinone 4-[O-(4-chlorobenzoyl)oxime] involves its ability to act as an electron acceptor. It can accept electrons from various biological molecules such as proteins and enzymes, leading to the formation of reactive oxygen species (ROS). These ROS can cause oxidative damage to biological molecules, leading to various cellular dysfunctions.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2,6-dimethylbenzo-1,4-quinone 4-[O-(4-chlorobenzoyl)oxime] are mainly related to its ability to induce oxidative stress in cells. It has been shown to induce apoptosis in various cell types, including cancer cells. Additionally, it has been shown to inhibit the activity of various enzymes, including cytochrome P450 enzymes.

Advantages and Limitations for Lab Experiments

The advantages of using 2,6-dimethylbenzo-1,4-quinone 4-[O-(4-chlorobenzoyl)oxime] in lab experiments include its ability to act as a powerful oxidizing agent and its wide availability. However, its limitations include its potential toxicity and its ability to induce oxidative stress in cells.

Future Directions

There are several future directions for the use of 2,6-dimethylbenzo-1,4-quinone 4-[O-(4-chlorobenzoyl)oxime] in scientific research. One potential direction is the development of new synthetic methods for the compound that are more efficient and environmentally friendly. Another potential direction is the use of the compound in the development of new drugs for the treatment of various diseases, including cancer and neurodegenerative diseases. Additionally, the compound could be used as a probe for studying the redox properties of various biological molecules.

Synthesis Methods

The synthesis of 2,6-dimethylbenzo-1,4-quinone 4-[O-(4-chlorobenzoyl)oxime] involves the reaction between chloranil and 4-chlorobenzohydroxamic acid in the presence of a base. The reaction results in the formation of the compound as a yellow crystalline solid. The purity of the compound can be verified using various analytical techniques such as NMR spectroscopy, IR spectroscopy, and mass spectrometry.

Scientific Research Applications

2,6-dimethylbenzo-1,4-quinone 4-[O-(4-chlorobenzoyl)oxime] has been widely used in scientific research applications due to its ability to act as an electron acceptor. It is commonly used as an oxidizing agent in organic synthesis reactions. It has also been used in the synthesis of various natural products and pharmaceuticals. Additionally, it has been used as a probe for studying the redox properties of proteins and enzymes.